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Compound of Interest

Compound Name: Allyltriphenylsilane

Cat. No.: B103027

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
allyltriphenylsilane, a versatile organosilane reagent. The information presented herein is
intended to support its application in synthetic chemistry and materials science.

Core Physical Properties

Allyltriphenylsilane is a white solid at room temperature. Its key physical properties are
summarized in the table below.

Physical Property Value Reference(s)

Melting Point 87-90 °C [L]2](3]14105]

Solubility Profile

Specific quantitative solubility data for allyltriphenylsilane in common organic solvents is not
readily available in the reviewed literature. However, based on the general principle of "like
dissolves like," its solubility can be inferred. As a non-polar compound, allyltriphenylsilane is
expected to be soluble in non-polar organic solvents and have limited solubility in polar
solvents.

Expected Solubility:
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e Soluble in: Non-polar solvents such as toluene, hexane, diethyl ether, and tetrahydrofuran
(THF).

« Slightly soluble to insoluble in: Polar solvents like ethanol and acetone.
 Insoluble in: Highly polar solvents such as water.
Further empirical studies are required to establish quantitative solubility data.

Experimental Protocols
Determination of Melting Point

The melting point of allyltriphenylsilane can be determined using a standard capillary melting
point apparatus.

Methodology:

Sample Preparation: A small amount of dry, crystalline allyltriphenylsilane is finely ground
and packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus, adjacent to a calibrated thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid phase has transformed into a liquid (completion of
melting) are recorded. This range represents the melting point of the substance. For pure
compounds, this range is typically narrow.

Synthesis of Allyltriphenylsilane

A common and effective method for the synthesis of allyltriphenylsilane is the Grignard
reaction between chlorotriphenylsilane and allylmagnesium bromide.

Synthetic Workflow
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Caption: Synthetic workflow for allyltriphenylsilane via Grignard reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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